Cas no 303176-40-1 ((1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane)
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane Chemical and Physical Properties
Names and Identifiers
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- (1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane
- (1,R,2S)-2-(2,-Tosyl-1,,2,-dihydroxyethyl)-6-fluorochromane
- (1’R,2S)-2-(2’-Tosyl
- (1R,2S)-2-(2-TOSYL-1,2-DIHYDROXYETHYL)-6-FLUOROCHROMANE,PALE BROWN SOLID
- [(2R)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl] 4-methylbenzenesulfonate
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Computed Properties
- Exact Mass: 366.09400
Experimental Properties
- PSA: 81.21000
- LogP: 3.67490
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T642010-50mg |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane |
303176-40-1 | 50mg |
$ 201.00 | 2023-09-05 | ||
| TRC | T642010-100mg |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane |
303176-40-1 | 100mg |
$ 374.00 | 2023-09-05 | ||
| TRC | T642010-250mg |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane |
303176-40-1 | 250mg |
$873.00 | 2023-05-17 | ||
| TRC | T642010-500mg |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane |
303176-40-1 | 500mg |
$1608.00 | 2023-05-17 | ||
| TRC | T642010-25mg |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane |
303176-40-1 | 25mg |
$ 150.00 | 2023-09-05 | ||
| TRC | T642010-50 mg |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane |
303176-40-1 | 50mg |
165.00 | 2021-07-16 | ||
| TRC | T642010-100 mg |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane |
303176-40-1 | 100MG |
305.00 | 2021-07-16 | ||
| TRC | T642010-250 mg |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane |
303176-40-1 | 250MG |
715.00 | 2021-07-16 | ||
| TRC | T642010-500 mg |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane |
303176-40-1 | 500MG |
1320.00 | 2021-07-16 |
(1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane
Comprehensive Analysis of (1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane (CAS No. 303176-40-1)
The compound (1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane (CAS No. 303176-40-1) is a fluorinated chromane derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
One of the key features of (1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane is its chiral center, which plays a critical role in its biological activity. The presence of the tosyl group and dihydroxyethyl moiety enhances its reactivity, making it a versatile building block for asymmetric synthesis. This compound has garnered attention in recent years as the demand for stereoselective synthesis and green chemistry continues to rise. Its fluorinated aromatic ring also contributes to its stability and bioavailability, aligning with modern trends in drug design optimization.
In the context of current research trends, 303176-40-1 is often explored for its potential in central nervous system (CNS) therapeutics. The 6-fluorochromane scaffold is known to interact with neurotransmitter systems, making it a candidate for studying neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its tosyl-protected diol functionality allows for further derivatization, enabling the development of novel small-molecule inhibitors.
From a synthetic chemistry perspective, the compound's CAS No. 303176-40-1 is frequently searched in databases for cross-coupling reactions and catalytic hydrogenation studies. Its structural complexity challenges chemists to develop innovative catalytic methods for efficient production. The growing interest in sustainable chemistry has also led to investigations into eco-friendly synthesis routes for this compound, reducing reliance on hazardous reagents.
The pharmaceutical industry's focus on precision medicine and personalized therapeutics has further elevated the importance of (1’R,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane. Its ability to serve as a precursor for targeted drug delivery systems aligns with the shift toward patient-specific treatments. Researchers are also examining its role in prodrug development, where its functional groups can be modified to enhance pharmacokinetics.
In summary, 303176-40-1 represents a fascinating intersection of organic synthesis, medicinal chemistry, and biotechnology. Its multifaceted applications and relevance to cutting-edge research make it a compound of enduring interest. As scientific advancements continue, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and material science.
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